Cas no 2171609-30-4 (3-(3-bromo-2-chlorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)
3-(3-bromo-2-chlorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-bromo-2-chlorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
- 2171609-30-4
- 3-[(3-bromo-2-chlorophenyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
- EN300-1526485
-
- Inchi: 1S/C25H20BrClN2O5/c26-19-10-5-11-20(23(19)27)28-24(32)21(12-22(30)31)29-25(33)34-13-18-16-8-3-1-6-14(16)15-7-2-4-9-17(15)18/h1-11,18,21H,12-13H2,(H,28,32)(H,29,33)(H,30,31)
- InChI Key: GMDMAUMUIXMIJW-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1Cl)NC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O
Computed Properties
- Exact Mass: 542.02441g/mol
- Monoisotopic Mass: 542.02441g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 8
- Complexity: 733
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 105Ų
3-(3-bromo-2-chlorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1526485-0.05g |
3-[(3-bromo-2-chlorophenyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171609-30-4 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1526485-0.1g |
3-[(3-bromo-2-chlorophenyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171609-30-4 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1526485-0.25g |
3-[(3-bromo-2-chlorophenyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171609-30-4 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1526485-0.5g |
3-[(3-bromo-2-chlorophenyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171609-30-4 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1526485-1.0g |
3-[(3-bromo-2-chlorophenyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171609-30-4 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1526485-2.5g |
3-[(3-bromo-2-chlorophenyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171609-30-4 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1526485-5.0g |
3-[(3-bromo-2-chlorophenyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171609-30-4 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1526485-10.0g |
3-[(3-bromo-2-chlorophenyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171609-30-4 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1526485-50mg |
3-[(3-bromo-2-chlorophenyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171609-30-4 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1526485-100mg |
3-[(3-bromo-2-chlorophenyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171609-30-4 | 100mg |
$2963.0 | 2023-09-26 |
3-(3-bromo-2-chlorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Related Literature
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
Additional information on 3-(3-bromo-2-chlorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
3-(3-bromo-2-chlorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic Acid: A Comprehensive Overview
3-(3-bromo-2-chlorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171609-30-4) is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its intricate structure, has garnered attention due to its unique properties and versatile functionality. The molecule consists of a propanoic acid backbone with two distinct substituents: a 3-bromo-2-chlorophenyl group and a fluorenylmethoxycarbonyl (Fmoc) group. These substituents contribute to the compound's reactivity, stability, and compatibility in different chemical environments.
The synthesis of 3-(3-bromo-2-chlorophenyl)carbamoyl-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid involves multi-step reactions, often employing advanced techniques such as Suzuki coupling or nucleophilic substitution. The presence of bromine and chlorine atoms on the aromatic ring introduces electronic effects that influence the compound's reactivity. Recent studies have highlighted the importance of these halogen atoms in modulating the compound's physical and chemical properties, making it a valuable substrate for further functionalization.
One of the most notable applications of this compound lies in its use as an intermediate in peptide synthesis. The Fmoc group, a well-known protecting group in organic chemistry, plays a crucial role in controlling the reactivity of amino groups during peptide assembly. By incorporating this compound into peptide synthesis protocols, researchers have demonstrated improved yields and selectivity in the formation of complex peptide structures. Furthermore, the propanoic acid moiety provides additional sites for functionalization, enabling the creation of diverse bioactive molecules.
Recent advancements in medicinal chemistry have also explored the potential of CAS No. 2171609-30-4 as a lead compound for drug discovery. Its unique combination of halogenated aromatic rings and Fmoc protection makes it an attractive candidate for designing bioisosteres or mimetics with enhanced pharmacokinetic profiles. Studies have shown that modifying the substituents on the aromatic ring can significantly alter the compound's solubility, permeability, and binding affinity to target proteins.
In addition to its pharmaceutical applications, 3-(3-bromo-2-chlorophenyl)carbamoyl-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid has found utility in materials science. Its rigid structure and functional groups make it suitable for use in polymer synthesis or as a building block for advanced materials with tailored properties. Researchers have investigated its incorporation into polymeric networks, where it contributes to enhanced mechanical strength and thermal stability.
From an environmental perspective, understanding the degradation pathways of CAS No. 2171609-30-4 is crucial for assessing its impact on ecosystems. Recent studies have employed computational methods to predict the compound's biodegradation potential under various environmental conditions. These findings underscore the importance of responsible handling and disposal practices to minimize ecological risks.
In conclusion, 3-(3-bromo-2-chlorophenyl)carbamoyl-{(9H-fluorenepropanoic acid) (CAS No. 2171609_
2171609-30-4 (3-(3-bromo-2-chlorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)